Cas no 872613-71-3 (4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide)

• Product Name: 4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• CAS No: 872613-71-3
• MF: C₂₃H₂₆N₄O₃S
• MW: 438.542543888092
• CID: 6251108
• PubChem ID: 18562069
• Update Time: 2025-06-15

4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• SR-01000018632-1
• F1885-0158
• AKOS024617625
• 4-tert-butyl-N-{[5-({[methyl(phenyl)carbamoyl]methyl}sulfanyl)-1,3,4-oxadiazol-2-yl]methyl}benzamide
• SR-01000018632
• 872613-71-3
• 4-(tert-butyl)-N-((5-((2-(methyl(phenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• 4-tert-butyl-N-[[5-[2-(N-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide

• Inchi： 1S/C23H26N4O3S/c1-23(2,3)17-12-10-16(11-13-17)21(29)24-14-19-25-26-22(30-19)31-15-20(28)27(4)18-8-6-5-7-9-18/h5-13H,14-15H2,1-4H3,(H,24,29)
• InChI Key： IGIGYRIQMVXIIX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CNC(C2C=CC(=CC=2)C(C)(C)C)=O)O1)CC(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 438.17256188g/mol
• Monoisotopic Mass: 438.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide

Comprehensive Overview of 4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide (CAS No. 872613-71-3)

In the realm of organic chemistry and pharmaceutical research, 4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide (CAS No. 872613-71-3) stands out as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 1,3,4-oxadiazole core and a tert-butylbenzamide moiety, has garnered attention for its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its unique sulfanyl linkage and carbamoylmethyl functional group, which contribute to its diverse reactivity and binding properties.

The compound’s CAS No. 872613-71-3 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its oxadiazole ring, a five-membered heterocycle containing nitrogen and oxygen, is a hallmark of bioactive molecules often explored for their antimicrobial, anti-inflammatory, and anticancer properties. Coupled with the tert-butyl group, which enhances lipophilicity and metabolic stability, this structure is a focal point for drug design. Recent studies highlight its role as a scaffold for developing enzyme inhibitors, aligning with the growing demand for targeted therapies in precision medicine.

From a synthetic perspective, the incorporation of a methyl(phenyl)carbamoylmethyl side chain introduces versatility in derivatization, enabling researchers to fine-tune the compound’s physicochemical properties. This adaptability resonates with trends in green chemistry, where modular designs reduce waste and improve efficiency. Notably, the sulfanyl bridge (-S-) offers a strategic handle for further functionalization, a feature increasingly leveraged in click chemistry and bioconjugation techniques.

In the context of drug discovery, 4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide exemplifies the convergence of structure-activity relationship (SAR) studies and computational modeling. Its benzamide segment, a common pharmacophore in kinase inhibitors, underscores its relevance in oncology research. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modular architecture positions it as a valuable building block for optimizing potency and selectivity.

Beyond therapeutics, the compound’s oxadiazole core has implications in material science, particularly in the development of organic semiconductors and luminescent materials. Its conjugated system and electron-rich heteroatoms make it a candidate for optoelectronic applications, aligning with the surge in demand for sustainable energy solutions. Researchers are also exploring its potential in catalysis, where its sulfur-containing moiety could facilitate novel reaction pathways.

For those querying "oxadiazole derivatives in drug design" or "CAS 872613-71-3 applications", this compound epitomizes the synergy between synthetic innovation and interdisciplinary research. Its multifunctional design addresses pressing challenges in personalized medicine and renewable energy, making it a subject of enduring scientific curiosity. As laboratories worldwide prioritize high-throughput screening and AI-driven molecular optimization, 4-tert-butyl-N-{5-({methyl(phenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide remains a testament to the transformative power of molecular diversity.